Cas no 518990-55-1 (4-nitro-1h-pyrazole-3-carbonyl Chloride)

• Product Name: 4-nitro-1h-pyrazole-3-carbonyl Chloride
• CAS No: 518990-55-1
• MF: C₄H₂ClN₃O₃
• MW: 175.529979228973
• MDL: MFCD03421423
• CID: 871106
• PubChem ID: 22478082
• Update Time: 2026-04-29

4-nitro-1h-pyrazole-3-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-nitro-1h-pyrazole-3-carbonyl Chloride

• MDL： MFCD03421423
• Inchi： InChI=1S/C4H2ClN3O3/c5-4(9)3-2(8(10)11)1-6-7-3/h1H,(H,6,7)
• InChI Key： RZBGKBIWPRUUTO-UHFFFAOYSA-N
• SMILES： C1=C(C(=NN1)C(=O)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 174.978
• Monoisotopic Mass: 174.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2